Cas no 284474-52-8 (4-Hydroxybenzaldehyde-d4)
4-Hydroxybenzaldehyde-d4 structure
Product Name:4-Hydroxybenzaldehyde-d4
CAS No:284474-52-8
MF:C7H6O2
MW:126.145988941193
CID:248468
PubChem ID:58066911
Update Time:2025-07-21
4-Hydroxybenzaldehyde-d4 Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde-2,3,5,6-d4,4-hydroxy-
- 4-HYDROXYBENZALDEHYDE-2,3,5,6-D4
- 4-Hydroxybenzaldehyde-d4
- 4-hydroxy-2,2,6,6-tetramethyl piperidinyloxy, free radical
- 4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxy
- 4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl
- 4-hydroxy-2,2,6,6-tetramethylpiperidine-N-oxyl
- 4-hydroxy-2,2,6,6-tetramethylpiperidinoxy radical
- 4-hydroxy-2,2,6,6-tetramethyl-piperidinyloxy
- 4-hydroxy-2,3,5,6-d4-benzaldehyde
- AC1O4X99
- CTK1D2057
- Piperidinium, 4-hydroxy-2,2,6,6-tetramethyl-1-oxo-
- SureCN5590877
- 4-hydroxy(2,3,5,6-H)benzaldehyde
- DTXSID401301754
- CS-0203025
- SCHEMBL10051935
- p-Hydroxybenzaldehyde-d4
- 2, 3, 5, 6-tetradeuterio-4-hydroxybenzaldehyde
- D99121
- 2,3,5,6-Tetradeuterio-4-hydroxybenzaldehyde
- HY-Y0313S
- 284474-52-8
- 4-Hydroxybenzaldehyde-2,3,5,6-d4, 98 atom % D
-
- Inchi: 1S/C7H6O2/c8-5-6-1-3-7(9)4-2-6/h1-5,9H/i1D,2D,3D,4D
- InChI Key: RGHHSNMVTDWUBI-RHQRLBAQSA-N
- SMILES: OC1C([2H])=C([2H])C(C=O)=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 126.062
- Monoisotopic Mass: 126.062
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Melting Point: 117-119 °C(lit.)
- PSA: 37.30000
- LogP: 1.20470
4-Hydroxybenzaldehyde-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM327842-5g |
2,3,5,6-tetradeuterio-4-hydroxybenzaldehyde |
284474-52-8 | 95%+ | 5g |
$3437 | 2021-06-16 | |
| TRC | H828973-25mg |
4-Hydroxybenzaldehyde-d4 |
284474-52-8 | 25mg |
$ 173.00 | 2023-09-07 | ||
| TRC | H828973-100mg |
4-Hydroxybenzaldehyde-d4 |
284474-52-8 | 100mg |
$ 506.00 | 2023-09-07 | ||
| TRC | H828973-250mg |
4-Hydroxybenzaldehyde-d4 |
284474-52-8 | 250mg |
$ 1006.00 | 2023-09-07 | ||
| ChemScence | CS-0203025-25mg |
p-Hydroxybenzaldehyde-d4 |
284474-52-8 | 25mg |
$0.0 | 2022-04-27 | ||
| ChemScence | CS-0203025-250mg |
p-Hydroxybenzaldehyde-d4 |
284474-52-8 | 250mg |
$0.0 | 2022-04-27 | ||
| ChemScence | CS-0203025-100mg |
p-Hydroxybenzaldehyde-d4 |
284474-52-8 | 100mg |
$0.0 | 2022-04-27 | ||
| Chemenu | CM327842-5g |
2,3,5,6-tetradeuterio-4-hydroxybenzaldehyde |
284474-52-8 | 95%+ | 5g |
$3437 | 2022-06-11 | |
| A2B Chem LLC | AF31913-100mg |
4-HYDROXYBENZALDEHYDE-2,3,5,6-D4 |
284474-52-8 | 100mg |
$474.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31913-250mg |
4-HYDROXYBENZALDEHYDE-2,3,5,6-D4 |
284474-52-8 | 250mg |
$774.00 | 2024-04-20 |
4-Hydroxybenzaldehyde-d4 Related Literature
-
Nerea Sebastián,Blaz Zupan?i?,Bo?tjan Zalar,David O. López,Josep Salud,Victor López de Rioja,Rafael Levit,Beatriz Robles-Hernández,María Rosario de la Fuente,Nélida Gimeno,María Blanca Ros,Sergio Diez-Berart Phys. Chem. Chem. Phys. 2023 25 2486
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